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Compound of Interest

Compound Name: Sodium hexafluorophosphate

Cat. No.: B108198

Audience: Researchers, scientists, and drug development professionals.

Introduction

Sodium hexafluorophosphate (NaPFe) is a crucial salt used in the electrolyte of sodium-ion
batteries (SIBs), which are emerging as a sustainable alternative to lithium-ion technologies.
The ionic conductivity of the electrolyte is a paramount parameter that dictates battery
performance, including power density and charging rates. It quantifies the ability of the
electrolyte to transport sodium ions between the anode and cathode. Therefore, accurate and
reproducible measurement of ionic conductivity is essential for characterizing electrolyte
formulations, ensuring quality control, and developing next-generation energy storage devices.
This document provides a detailed protocol for measuring the ionic conductivity of NaPFe
solutions using Electrochemical Impedance Spectroscopy (EIS).

Principle of Measurement

Electrochemical Impedance Spectroscopy (EIS) is a non-destructive technique used to probe
the electrical properties of materials.[1] The method involves applying a small amplitude
sinusoidal AC voltage (e.g., 10 mV) to the electrolyte sample over a wide range of frequencies
(e.g., 1 MHz to 1 Hz) and measuring the resulting current response.[2][3] The impedance (2),
which is the frequency-dependent resistance, is then determined.

By plotting the imaginary part of the impedance against the real part (a Nyquist plot), the bulk
resistance (Rb) of the electrolyte can be extracted. The ionic conductivity (o) is then calculated
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using the measured resistance and the geometric factor of the measurement cell, known as the
cell constant (K).

oc=K/Rb

Experimental Protocol: Electrochemical Impedance
Spectroscopy (EIS)

This protocol details the step-by-step procedure for measuring the ionic conductivity of NaPFs
solutions.

Materials and Equipment

e Chemicals:

[¢]

Sodium hexafluorophosphate (NaPFs), battery grade (=99.9%)

o

Anhydrous organic carbonate solvents (e.g., Ethylene Carbonate (EC), Diethyl Carbonate
(DEC), Propylene Carbonate (PC))

o

Conductivity standard solution (e.g., 1413 uS/cm KCI solution)[2]

o

Deionized water and appropriate cleaning solvents (e.g., acetone, isopropanol)

e Equipment:

o Argon-filled glovebox (<1 ppm H20 and O2)

o

Potentiostat with a frequency response analyzer (FRA) for EIS measurements

o

Conductivity cell (e.g., two-electrode closed cell like RHD instruments TSC 70)[2]

[¢]

Temperature-controlled environment (e.g., incubator, circulating bath)

[¢]

Analytical balance

o

Volumetric flasks and pipettes
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o Karl-Fischer titrator for water content analysis

Protocol Steps

Step 1: Electrolyte Preparation (Inside a Glovebox)

e Dry all glassware and equipment (e.g., bottles, magnetic stir bars) in a vacuum oven at a
suitable temperature (e.g., 80°C) for several hours before transferring into the glovebox.[2]

e Prepare the desired solvent mixture (e.g., EC:DEC 1:1 v/v) by accurately measuring the
volumes or weights of the individual solvents.

¢ Calculate and weigh the required amount of NaPFe salt to achieve the target molar
concentrations (e.g., 0.5 M, 1.0 M, 1.5 M).

o Gradually dissolve the NaPFs salt in the solvent mixture while stirring until a homogeneous
solution is formed.

¢ (Optional but recommended) Measure the water content of the final electrolyte solutions
using a Karl-Fischer titrator. Water content should typically be below 20-50 ppm.[2][4]

Step 2: Conductivity Cell Constant Calibration
e Thoroughly clean and dry the conductivity cell.

 Introduce a precise volume of a standard conductivity solution (e.g., 70 pL of 1413 uS/cm
KCI solution) into the cell.[2]

o Seal the cell and place it in the temperature-controlled environment, allowing it to equilibrate
to a standard temperature (e.g., 25°C).

o Perform an EIS measurement on the standard solution using the parameters outlined in Step
4.

o Determine the resistance of the standard solution (Rstd) from the Nyquist plot.

o Calculate the cell constant (K) using the known conductivity of the standard (ostd): K = ostd
x Rstd.[2]
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Step 3: Assembling the Measurement Cell (Inside a Glovebox)

» Clean and dry the conductivity cell after calibration.

o Using a micropipette, carefully transfer a precise volume of the prepared NaPFe electrolyte
(e.g., 70 pL) into the cell.[2]

o Securely seal the cell to prevent any atmospheric contamination or solvent evaporation.

Step 4: EIS Measurement

e Place the sealed cell containing the NaPFs solution into the temperature-controlled
environment (e.g., 25°C) and allow it to thermally equilibrate for at least 30 minutes.

» Connect the conductivity cell to the potentiostat.

e Set up the EIS measurement parameters:

o Frequency Range: 1 MHz to 1 Hz

o AC Amplitude: 10 mV

o Measurement Mode: Potentiostatic

¢ Run the impedance measurement.

Step 5: Data Analysis

o Generate a Nyquist plot (Z" vs. Z') from the acquired impedance data.

e The plot for a liquid electrolyte typically shows a semicircle at high frequencies followed by a
capacitive tail at low frequencies. The bulk resistance (Rb) is the value on the real axis (Z')
where the high-frequency semicircle intercepts it.

o For a more accurate determination, fit the impedance spectrum to a suitable equivalent
circuit model, such as a simple resistor (R) in series with a constant phase element (Q),
represented as R+Q.[2] The fitted value for R corresponds to the bulk resistance Rb.
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o Calculate the ionic conductivity (o) using the determined bulk resistance (Rb) and the

previously calculated cell constant (K): 0 = K/ Rb.

Data Presentation

The ionic conductivity of NaPFs solutions is highly dependent on concentration. The

relationship is typically non-monotonic, peaking at a certain concentration before decreasing

due to factors like increased viscosity and ion pairing.[5][6]

Table 1: lonic Conductivity of NaPFe in EC:DEC (1:1 v/v) at 25°C

Concentration (M) lonic Conductivity (mS/lcm) Viscosity (mPa-s)
0.25 ~4.4 2.9

0.50 7.4[4] 3.4

1.00 8.8[4] 4.8

1.50 8.5[4] 7.2

2.00 7.2[4] 11.1

Data sourced from related
studies for illustrative

purposes.[4]
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Caption: Factors influencing ionic conductivity with increasing salt concentration.

Experimental Workflow
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Caption: Workflow for ionic conductivity measurement using EIS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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